2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(3,4-dimethoxybenzylidene)acetohydrazide

• IUPAC Name: 2-(5-amino-1,3,4-thiadiazol-2-yl)-N-[(E)-(3,4-dimethoxyphenyl)methylideneamino]acetamide
• InChI: InChI=1S/C13H15N5O3S/c1-20-9-4-3-8(5-10(9)21-2)7-15-16-11(19)6-12-17-18-13(14)22-12/h3-5,7H,6H2,1-2H3,(H2,14,18)(H,16,19)/b15-7+
• InChI Key: NDEIMBHXJUOJDB-VIZOYTHASA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=NNC(=O)CC2=NN=C(S2)N)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=N/NC(=O)CC2=NN=C(S2)N)OC
• Molecular Formula: C13H15N5O3S
• Molecular Weight: 321.36 g/mol

Description

2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(3,4-dimethoxybenzylidene)acetohydrazide, also known as DMABN-T, is a compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(3,4-dimethoxybenzylidene)acetohydrazide is not fully understood. However, studies have suggested that it may act by inhibiting the activity of certain enzymes and proteins, leading to the observed biological effects.
Biochemical and Physiological Effects:
2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(3,4-dimethoxybenzylidene)acetohydrazide has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of certain bacteria and fungi, as well as exhibit cytotoxicity against cancer cells. 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(3,4-dimethoxybenzylidene)acetohydrazide has also been found to possess anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(3,4-dimethoxybenzylidene)acetohydrazide has several advantages for lab experiments. It is relatively easy to synthesize and has a high yield. It is also stable under various conditions, making it suitable for use in a wide range of experiments. However, 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(3,4-dimethoxybenzylidene)acetohydrazide has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(3,4-dimethoxybenzylidene)acetohydrazide. One potential direction is the development of new derivatives with improved properties, such as increased solubility and reduced toxicity. Another direction is the investigation of its potential use as a fluorescent probe for detecting metal ions in biological systems. Additionally, further studies are needed to fully understand the mechanism of action of 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(3,4-dimethoxybenzylidene)acetohydrazide and its potential applications in various fields of scientific research.
In conclusion, 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(3,4-dimethoxybenzylidene)acetohydrazide is a compound with potential applications in various fields of scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand its potential and to develop new derivatives with improved properties.

Scientific Research Applications

2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(3,4-dimethoxybenzylidene)acetohydrazide has been found to have potential applications in various fields of scientific research. It has been studied for its antimicrobial, antitumor, and anti-inflammatory activities. 2-(5-amino-1,3,4-thiadiazol-2-yl)-N'-(3,4-dimethoxybenzylidene)acetohydrazide has also been investigated for its potential use as a fluorescent probe for detecting metal ions in biological systems.